Phenethyl acetate
Phenethyl acetate
Phenethyl acetate is a volatile flavor compound reported to be found in Malaysian cocoa beans, cheddar cheese, wine, brandy, and other grape-derived alcoholic beverages.
Phenethyl acetate is a volatile flavor compound reported to be found in Malaysian cocoa beans, cheddar cheese, wine, brandy, and other grape-derived alcoholic beverages.
Natural occurrence: Melon, pineapple, grape, brandy, Arctic bramble, olives and lettuce.
Phenethyl acetate, also known as fema 2857, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenethyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phenethyl acetate is primarily located in the cytoplasm. Phenethyl acetate exists in all eukaryotes, ranging from yeast to humans. Phenethyl acetate can be biosynthesized from 2-phenylethanol. Phenethyl acetate is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as winter squash, poppy, irish moss, and greenthread tea. This makes phenethyl acetate a potential biomarker for the consumption of these food products.
Phenethyl acetate is the acetate ester of 2-phenylethanol. It has a role as a metabolite and a Saccharomyces cerevisiae metabolite. It derives from a 2-phenylethanol.
Phenethyl acetate is a volatile flavor compound reported to be found in Malaysian cocoa beans, cheddar cheese, wine, brandy, and other grape-derived alcoholic beverages.
Natural occurrence: Melon, pineapple, grape, brandy, Arctic bramble, olives and lettuce.
Phenethyl acetate, also known as fema 2857, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenethyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phenethyl acetate is primarily located in the cytoplasm. Phenethyl acetate exists in all eukaryotes, ranging from yeast to humans. Phenethyl acetate can be biosynthesized from 2-phenylethanol. Phenethyl acetate is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as winter squash, poppy, irish moss, and greenthread tea. This makes phenethyl acetate a potential biomarker for the consumption of these food products.
Phenethyl acetate is the acetate ester of 2-phenylethanol. It has a role as a metabolite and a Saccharomyces cerevisiae metabolite. It derives from a 2-phenylethanol.
Brand Name:
Vulcanchem
CAS No.:
103-45-7
VCID:
VC21032256
InChI:
InChI=1S/C10H12O2/c1-9(11)12-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
SMILES:
CC(=O)OCCC1=CC=CC=C1
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
Phenethyl acetate
CAS No.: 103-45-7
Cat. No.: VC21032256
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenethyl acetate is a volatile flavor compound reported to be found in Malaysian cocoa beans, cheddar cheese, wine, brandy, and other grape-derived alcoholic beverages. Phenethyl acetate is a volatile flavor compound reported to be found in Malaysian cocoa beans, cheddar cheese, wine, brandy, and other grape-derived alcoholic beverages. Natural occurrence: Melon, pineapple, grape, brandy, Arctic bramble, olives and lettuce. Phenethyl acetate, also known as fema 2857, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenethyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phenethyl acetate is primarily located in the cytoplasm. Phenethyl acetate exists in all eukaryotes, ranging from yeast to humans. Phenethyl acetate can be biosynthesized from 2-phenylethanol. Phenethyl acetate is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as winter squash, poppy, irish moss, and greenthread tea. This makes phenethyl acetate a potential biomarker for the consumption of these food products. Phenethyl acetate is the acetate ester of 2-phenylethanol. It has a role as a metabolite and a Saccharomyces cerevisiae metabolite. It derives from a 2-phenylethanol. |
|---|---|
| CAS No. | 103-45-7 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | 2-phenylethyl acetate |
| Standard InChI | InChI=1S/C10H12O2/c1-9(11)12-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3 |
| Standard InChI Key | MDHYEMXUFSJLGV-UHFFFAOYSA-N |
| SMILES | CC(=O)OCCC1=CC=CC=C1 |
| Canonical SMILES | CC(=O)OCCC1=CC=CC=C1 |
| Boiling Point | 232.6 °C |
| Melting Point | -31.1 °C Mp -31.1 ° -31.1°C |
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